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Compound of Interest

Compound Name: Phenothrin

Cat. No.: B042100 Get Quote

An In-depth Technical Guide to Phenothrin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pyrethroid insecticide,

Phenothrin. It details its chemical and physical properties, outlines its mechanism of action,

and serves as a valuable resource for professionals in research, science, and drug

development.

Chemical Identity
Phenothrin is a synthetic pyrethroid insecticide designed to be effective against a broad

spectrum of insects.[1] It is a synthetic chemical modeled after the natural insecticidal

components of the pyrethrum plant (Chrysanthemum cinerariaefolium).[2] First synthesized in

1969, it was registered for use in the United States in 1976.[2]

Molecular Formula: C₂₃H₂₆O₃[1][3][4][5][6]

IUPAC Names:

(3-phenoxyphenyl)methyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-

carboxylate[3][7]

3-phenoxybenzyl (1RS,3RS;1RS,3SR)-2,2-dimethyl-3-(2-methylprop-1-

enyl)cyclopropanecarboxylate[2]
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Phenothrin is composed of a mixture of four stereoisomers. A refined version, d-phenothrin,

contains at least 95% of the more active 1R isomers.[2][7]

Physicochemical Properties
The physical and chemical characteristics of Phenothrin are critical for understanding its

environmental fate and biological interactions. It typically appears as a pale yellow to yellow-

brown liquid.[3][4][8]

Property Value Reference

Molecular Weight 350.46 g/mol [2]

Vapor Pressure 1.43 x 10⁻⁷ mmHg at 21 °C [2]

Water Solubility <9.7 μg/L at 25 °C [2][4]

Octanol-Water Partition

Coefficient (log Kow)
6.01 [2][8]

Henry's Law Constant 6.80 x 10⁻⁶ atm·m³/mol [2]

Boiling Point >290 °C [4]

Density 1.06 g/cm³ at 20 °C [4]

Mode of Action
Phenothrin is a Type I pyrethroid that primarily targets the nervous system of insects.[2] Its

insecticidal activity is achieved through the disruption of normal nerve function.

Mechanism of Action:

Binding to Sodium Channels: Phenothrin binds to voltage-gated sodium channels in the

nerve cell membranes of insects.

Prolonged Opening: This binding action prevents the sodium channels from closing in a

timely manner after activation.
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Repetitive Nerve Discharge: The prolonged influx of sodium ions leads to a state of

hyperexcitability, causing repetitive nerve discharges.

Paralysis and Death: The continuous nerve stimulation results in paralysis and ultimately the

death of the insect.

Below is a diagram illustrating the logical relationship of Phenothrin's mode of action.

Phenothrin's Effect on Insect Nerve Cells
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Caption: Logical flow of Phenothrin's neurotoxic effects on insects.

Experimental Protocols
Analysis of Phenothrin using High-Performance Liquid Chromatography (HPLC):

A reverse-phase HPLC method can be employed for the analysis of the (1R)-trans-isomer of

Phenothrin.[9]

Column: Newcrom R1 HPLC column.[9]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass

Spectrometry (MS) compatible applications, formic acid should be used in place of

phosphoric acid.[9]

Detection: UV or MS detection.

Application: This method is scalable and can be adapted for preparative separation to isolate

impurities and is also suitable for pharmacokinetic studies.[9]

The workflow for this analytical method is depicted below.
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Workflow for HPLC Analysis of Phenothrin
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Caption: A simplified workflow for the analysis of Phenothrin via HPLC.

Metabolism
In mammals, Phenothrin is rapidly metabolized and excreted.[5] The primary metabolic

pathways include hydrolysis of the ester linkage, oxidation, and conjugation.[5] A significant

portion of the compound may also be excreted unchanged in the urine and feces.[5]

Applications
Phenothrin is utilized in a variety of applications for insect control:

Public Health: It is a key active ingredient in products for controlling mosquitoes.[1]

Veterinary Medicine: Used in products to control fleas and ticks on pets.[1][10]
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Human Health: It is an active ingredient in treatments for head lice.[1][4]

Agriculture: Used to protect stored grain from insect pests.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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